3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-methyl-5-(2-thienyl)-

• IUPAC Name: 4-methyl-3-thiophen-2-yl-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C7H7N3OS/c1-10-6(8-9-7(10)11)5-3-2-4-12-5/h2-4H,1H3,(H,9,11)
• InChI Key: RGXRZHGPTUWEOH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NNC1=O)C2=CC=CS2
• Molecular Formula: C7H7N3OS
• DSSTOX Substance ID: DTXSID20151745
• Molecular Weight: 181.22 g/mol
• CAS No.: 117258-29-4

Description

1,2,4-Triazol-3-ones are a type of organic compound that contain a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. They are part of a broader class of compounds known as heterocyclic compounds, which are compounds that contain a ring structure containing at least two different elements.

Synthesis Analysis

The synthesis of 1,2,4-triazol-3-ones can be achieved through various methods. One efficient strategy involves a copper-promoted [3 + 2] annulation reaction of amidine hydrochlorides and isocyanates. This transformation may undergo nucleophilic attack of amidines on isocyanates and copper promoted intramolecular N–N oxidative coupling.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazol-3-ones consists of a five-membered ring with two carbon atoms and three nitrogen atoms. The exact structure can vary depending on the specific compound and the groups attached to the ring.

Chemical Reactions Analysis

1,2,4-Triazol-3-ones can participate in various chemical reactions. For example, they can undergo nucleophilic attack of amidines on isocyanates and copper promoted intramolecular N–N oxidative coupling.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazol-3-ones can vary depending on their specific structure. For example, the molecular weight of 1,2-dihydro-3H-1,2,4-triazol-3-one is 85.0647.

Mechanism of Action

The mechanism of action of 1,2,4-triazol-3-ones can vary greatly depending on their specific structure and the context in which they are used. For example, some triazolones can be used as high energetic materials due to their nitrogen-rich structures.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with 1,2,4-triazol-3-ones depend on their specific structure and how they are used. It’s important to handle these compounds with care and follow appropriate safety protocols.

Future Directions

The future research directions for 1,2,4-triazol-3-ones could involve exploring new synthesis methods, investigating their properties in more detail, and finding new applications for these compounds.

Synthesis routes and methods

Procedure details

When, in the procedure of Example 4, 1-(2-thienoyl)-4-methylsemicarbazide is substituted for 1-(4-chlorobenzoyl)-4-ethylsemicarbazide, the title compound is obtained. Mp 183°-185° C.